3-(4-chlorobenzyl)-1-methyl-9-(o-tolyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 3-[(4-chlorophenyl)methyl]-1-methyl-9-(2-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H22ClN5O2/c1-15-6-3-4-7-18(15)27-12-5-13-28-19-20(25-22(27)28)26(2)23(31)29(21(19)30)14-16-8-10-17(24)11-9-16/h3-4,6-11H,5,12-14H2,1-2H3
• InChI Key: LUVYBXAZJLCSTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=C(C=C5)Cl
• Molecular Formula: C23H22ClN5O2
• Molecular Weight: 435.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a tolyl group, which is a functional group related to toluene. They have the general formula CH3C6H4−R, where the change of the relative position of the methyl and the R substituent on the aromatic ring can generate three possible structural isomers 1,2 (ortho), 1,3 (meta), and 1,4 (para).

Scientific Research Applications

Neurodegenerative Diseases

Research has demonstrated that derivatives of tetrahydropyrimido[2,1-f]purinediones, including compounds with chlorobenzyl and methyl groups, show promise in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. These compounds exhibit potent monoamine oxidase (MAO) B inhibitory activity and interact with adenosine receptors. The introduction of chloro-substituted phenyl or benzyl residues has led to the discovery of a new class of potent MAO-B inhibitors. Additionally, some compounds have shown to possess dual-activity as A1/A2A adenosine receptor antagonists, indicating potential for additive or synergistic effects in neurodegenerative disease treatment (Koch et al., 2013).

Anti-inflammatory Activity

Another study on pyrimido[2,1-f]purine-4,8(1H,9H)-diones has revealed that these compounds possess anti-inflammatory activity. The synthesized analogues based on this ring system have shown comparable anti-inflammatory effects to naproxen in the adjuvant-induced arthritis rat model. One particular compound, identified for its potency, also demonstrated cyclooxygenase inhibitory activity without inducing gastric ulceration or ocular toxicity, which are common side effects of many anti-inflammatory drugs (Kaminski et al., 1989).

Anticancer Activity

Compounds structurally related to 3-(4-chlorobenzyl)-1-methyl-9-(o-tolyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione have also been explored for their anticancer properties. A series of olomoucine analogues, including purine-diones and pyridopyrimidine-diones, were designed, synthesized, and evaluated for their anticancer activity. The compounds displayed significant inhibitory activity against the human breast cancer cell line MCF-7, suggesting their potential as therapeutic agents for cancer treatment (Hayallah, 2017).